Cas no 1806862-37-2 (4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol
• CAS No: 1806862-37-2
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4877299
• Update Time: 2025-06-11

4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-7-2-5(3-12)6(4-14)8(13-7)9(10)11/h2,9,14H,4H2,1H3
• InChI Key： FIJPCHKFBFOCHO-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C#N)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.6
• Topological Polar Surface Area: 66.1

Additional information on 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol

Comprehensive Overview of 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1806862-37-2)

4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1806862-37-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a methoxy group and a hydroxymethyl side chain, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridines like 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol stems from their enhanced bioavailability and metabolic stability, which are critical in modern medicinal chemistry. Researchers are particularly focused on its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. The compound’s CAS No. 1806862-37-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

In agrochemical applications, 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol is explored for its potential as a pesticide intermediate. The difluoromethyl moiety is known to improve the lipophilicity and binding affinity of active ingredients, addressing the demand for eco-friendly crop protection solutions. This aligns with the global push toward sustainable agriculture, a topic dominating industry discussions and search engine queries.

Synthetic routes to CAS No. 1806862-37-2 often involve multistep organic transformations, including nucleophilic substitutions and oxidation reactions. Recent publications highlight optimized protocols for its production, emphasizing green chemistry principles such as catalyst recycling and solvent reduction. These advancements cater to the increasing scrutiny of chemical manufacturing processes by regulatory bodies and environmentally conscious consumers.

From an analytical perspective, 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its stability under various pH conditions and thermal profiles are frequently studied, as these properties are crucial for formulation development. Such data is highly sought after in patent filings and regulatory submissions, further driving online searches for this compound.

The compound’s nomenclature, including its IUPAC name and CAS registry number, is often a point of confusion among newcomers to the field. Clarifying these terms—for instance, explaining the pyridine-3-methanol suffix—can improve accessibility for students and interdisciplinary researchers. This educational angle aligns with the surge in online chemistry tutorials and open-access learning platforms.

In summary, 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1806862-37-2) represents a nexus of innovation in life sciences and material engineering. Its multifaceted applications, coupled with the industry’s focus on sustainability and efficiency, ensure its continued prominence in scientific literature and commercial ventures. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.